5-(2-Phenylethyl)-1,3,4-oxadiazol-2(3h)-one

• IUPAC Name: 5-(2-phenylethyl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C10H10N2O2/c13-10-12-11-9(14-10)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)
• InChI Key: ISDQJYLHCJZIIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NNC(=O)O2
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID00301887
• Molecular Weight: 190.20 g/mol
• CAS No.: 34544-64-4

Description

The compound “5-(2-Phenylethyl)-1,3,4-oxadiazol-2(3h)-one” belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Synthesis Analysis

The synthesis of oxadiazoles generally involves the cyclization of appropriate precursors, such as carboxylic acids, amidoximes, or nitriles. The specific synthesis pathway for “this compound” would depend on the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of a phenylethyl group attached to the 5-position of an oxadiazolone ring. The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Oxadiazoles can participate in various chemical reactions. They can act as ligands in coordination chemistry, undergo electrophilic substitution reactions, or participate in cycloaddition reactions. The specific reactions of “this compound” would depend on the reaction conditions and the presence of other reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its molecular structure. These could include its melting point, boiling point, solubility, and stability.

Mechanism of Action

The mechanism of action of “5-(2-Phenylethyl)-1,3,4-oxadiazol-2(3h)-one” would depend on its intended use. If it’s a drug, it would interact with specific biological targets to exert its effects. If it’s a reagent, its mechanism of action would be related to its chemical reactivity.

Safety and Hazards

The safety and hazards associated with “5-(2-Phenylethyl)-1,3,4-oxadiazol-2(3h)-one” would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on “5-(2-Phenylethyl)-1,3,4-oxadiazol-2(3h)-one” could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.